![molecular formula C14H11F2N3O3 B5519313 N'-[2-(difluoromethoxy)benzoyl]isonicotinohydrazide](/img/structure/B5519313.png)
N'-[2-(difluoromethoxy)benzoyl]isonicotinohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N'-[2-(difluoromethoxy)benzoyl]isonicotinohydrazide is a useful research compound. Its molecular formula is C14H11F2N3O3 and its molecular weight is 307.25 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 307.07684755 g/mol and the complexity rating of the compound is 390. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Reductimetric Titration Applications
A study by Vulterin and Zýka (1963) investigated the use of hydrazine derivatives, including isonicotinic acid hydrazide, as reductimetric titrants. Isonicotinic acid hydrazide showed promising stability and effectiveness in the rapid and quantitative reduction of inorganic systems, suggesting its potential application in analytical chemistry for titration purposes (Vulterin & Zýka, 1963).
Synthesis and Biological Activity
Khattab (2005) reported the synthesis of novel amino acid hydrazide derivatives, including those related to nicotinic acid hydrazides, and evaluated their antimicrobial activity. This research indicates the chemical versatility of such compounds and their potential in developing new antimicrobial agents (Khattab, 2005).
Antimicrobial and Antioxidant Properties
Malhotra, Sharma, and Deep (2012) synthesized a series of isonicotinohydrazide derivatives and tested their antimicrobial and antioxidant activities. Some derivatives exhibited potent biological activity, highlighting the potential of these compounds in creating effective antimicrobial and antioxidant agents (Malhotra, Sharma, & Deep, 2012).
Organogelators for Organic Liquids
Beginn and Tartsch (2001) explored the synthesis of bis[(alkoxy)benzoylsemicarbazides] from hydrazides, demonstrating their ability to gelate organic liquids. This research opens up new avenues for using hydrazide derivatives as organogelators, which could have applications in material science and engineering (Beginn & Tartsch, 2001).
Polymer Nucleating Agents
Cai, Yan, Yin, Fan, and Chen (2011) investigated the use of N,N'-Bis(benzoyl) suberic acid dihydrazide as a nucleating agent for poly(L-lactic acid), significantly enhancing its crystallization behavior. This suggests the potential application of specific hydrazide derivatives in improving the physical properties of biodegradable polymers (Cai, Yan, Yin, Fan, & Chen, 2011).
Properties
IUPAC Name |
N'-[2-(difluoromethoxy)benzoyl]pyridine-4-carbohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11F2N3O3/c15-14(16)22-11-4-2-1-3-10(11)13(21)19-18-12(20)9-5-7-17-8-6-9/h1-8,14H,(H,18,20)(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMCIAXAOINQYBR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NNC(=O)C2=CC=NC=C2)OC(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11F2N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.